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Compound of Interest

Compound Name: 3-Methyl-2-pentanol

Cat. No.: B7798646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyl-2-pentanol, including its

chemical and physical properties, a detailed experimental protocol for its synthesis, and an

exploration of its potential biological relevance.

Core Chemical Information
CAS Number: 565-60-6[1][2][3][4]

3-Methyl-2-pentanol, also known as sec-Butyl methyl carbinol, is a secondary alcohol.[2][5][6]

It has been identified as a metabolite in rat urine following exposure to 3-methylpentane and is

also found naturally in hops.[2][3][4][7] This compound is of interest to researchers for its

potential role as a biomarker and its presence in natural products.[2][3]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methyl-2-pentanol is presented in the

table below.
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Property Value Source

Molecular Formula C₆H₁₄O [2][3]

Molecular Weight 102.17 g/mol [2]

Appearance Colorless liquid [7]

Density 0.8307 g/cm³ at 20 °C [7]

Boiling Point 134.3 °C [7]

Flash Point 40.56 °C [1]

Water Solubility 19 g/L [7]

logP (o/w) 1.546 (est) [1]

Refractive Index
1.41500 to 1.42100 @ 20.00

°C
[1]

Spectroscopic Data
Spectroscopic Data Type Reference

IR Spectra [3]

Mass Spectrum [8]

Raman Spectra [3]

Experimental Protocol: Synthesis of 3-Methyl-2-
pentanol via Grignard Reaction
This section details a representative experimental protocol for the synthesis of 3-Methyl-2-
pentanol using a Grignard reaction. This method involves the reaction of a Grignard reagent,

ethylmagnesium bromide, with propanal.

Materials:

Magnesium turnings
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Anhydrous diethyl ether

Ethyl bromide

Propanal

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Standard laboratory glassware for Grignard reaction (three-necked flask, dropping funnel,

reflux condenser)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

In a flame-dried three-necked flask equipped with a dropping funnel, a reflux condenser

with a drying tube, and a magnetic stirrer, place magnesium turnings.

Add anhydrous diethyl ether to the flask to cover the magnesium.

Dissolve ethyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

Add a small portion of the ethyl bromide solution to the magnesium suspension to initiate

the reaction. The reaction is indicated by the formation of bubbles and a cloudy

appearance.

Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, stir the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Propanal:
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Cool the Grignard reagent solution in an ice bath.

Dissolve propanal in anhydrous diethyl ether and add it to the dropping funnel.

Add the propanal solution dropwise to the cooled Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional hour.

Work-up and Purification:

Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of

ammonium chloride to quench the reaction and decompose the magnesium alkoxide

complex.

Transfer the mixture to a separatory funnel and separate the ether layer.

Extract the aqueous layer with two portions of diethyl ether.

Combine the organic extracts and wash with brine.

Dry the ether solution over anhydrous sodium sulfate.

Filter to remove the drying agent and remove the diethyl ether by rotary evaporation.

The crude 3-Methyl-2-pentanol can be purified by fractional distillation.

Safety Precautions:

Grignard reagents are highly reactive and moisture-sensitive. All glassware must be

thoroughly dried, and the reaction should be carried out under an inert atmosphere.

Diethyl ether is highly flammable. All operations should be performed in a well-ventilated

fume hood, away from ignition sources.

Appropriate personal protective equipment (safety goggles, gloves, lab coat) must be worn

at all times.
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Biological Context and Potential Signaling Pathway
While specific signaling pathways for 3-Methyl-2-pentanol are not extensively documented, its

structural similarity to other short-chain alcohols, such as 3-methyl-1-butanol, allows for

postulation of its potential biological effects. For instance, 3-methyl-1-butanol has been shown

to induce stomatal closure in Arabidopsis thaliana through a pathway involving reactive oxygen

species (ROS), mitogen-activated protein kinases (MAPK), and the plant hormone abscisic

acid (ABA).

The following diagram illustrates a hypothetical signaling pathway for 3-Methyl-2-pentanol
based on the known pathway for 3-methyl-1-butanol.
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Caption: Hypothetical signaling pathway for 3-Methyl-2-pentanol-induced stomatal closure.

This proposed pathway suggests that 3-Methyl-2-pentanol may be recognized by a

membrane receptor, leading to the activation of an NADPH oxidase (RBOHD) and subsequent

production of ROS. ROS can then trigger a MAPK signaling cascade, which in turn activates

the biosynthesis of ABA. ABA then regulates ion channels, leading to changes in guard cell

turgor and ultimately, stomatal closure. Further experimental validation is required to confirm

this pathway for 3-Methyl-2-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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